1-(2-(1H-pyrazol-1-yl)ethyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-diazepane hydrochloride

• IUPAC Name: 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(2-pyrazol-1-ylethyl)-1,4-diazepane;hydrochloride
• InChI: InChI=1S/C17H23FN4O3S.ClH/c1-25-16-5-4-15(18)14-17(16)26(23,24)22-9-3-7-20(11-13-22)10-12-21-8-2-6-19-21;/h2,4-6,8,14H,3,7,9-13H2,1H3;1H
• InChI Key: AHKAKIUIVZMMOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCCN(CC2)CCN3C=CC=N3.Cl
• Molecular Formula: C17H24ClFN4O3S
• Molecular Weight: 418.9 g/mol
• CAS No.: 1396636-81-9

Description

1-(2-(1H-pyrazol-1-yl)ethyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C17H24ClFN4O3S and its molecular weight is 418.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactivity and Synthesis

• 1-(2-(1H-pyrazol-1-yl)ethyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-diazepane hydrochloride demonstrates interesting chemical reactivity, particularly in the context of ring expansion and cycloaddition reactions. For example, research has shown that similar compounds, such as 3-(4-methylphenylsulphonyl)coumarin, react with diazoethane, leading to products like the oxepin derivative, which could be relevant for further synthetic applications (Dean & Park, 1976).
• Additionally, compounds with structures akin to 1,4-diazepane have been synthesized using multicomponent reactions followed by intramolecular nucleophilic substitution, highlighting their utility in generating complex molecular architectures (Banfi et al., 2007).

Pharmaceutical Research

• In the realm of pharmaceutical research, compounds structurally similar to this compound have been explored. For instance, N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a compound with a pyrazole core, has been synthesized for potential use in studying cannabinoid receptors through positron emission tomography (Katoch-Rouse & Horti, 2003).

Material Science and Catalysis

• The synthesis of novel pyrazole and 1,2,4-triazole derivatives, which are structurally related to 1,4-diazepane, has shown significant potential in material science. These compounds have been investigated for their interaction with various biological targets, offering insights into the development of new materials with specific properties (Fedotov et al., 2022).